2,5-Dichloro-4-hydroxybenzonitrile
Overview
Description
2,5-Dichloro-4-hydroxybenzonitrile is a chemical compound with the molecular formula C7H3Cl2NO . It is a type of benzonitrile, which are organic compounds that contain a cyano functional group (CN) attached to a benzene ring .
Synthesis Analysis
A novel approach to synthesize dichlorobenzonitriles has been reported, where 2,4-dichlorobenzonitrile was prepared by direct ammoxidation of 2,4-dichlorobenzyl chloride . A new route for efficient preparation of 2,5-dichlorobenzonitrile was developed by chloromethylation of p-dichlorobenzene first, followed by catalyzed ammoxidation of the 2,5-dichlorobenzyl chloride .Molecular Structure Analysis
The molecular weight of 2,5-Dichloro-4-hydroxybenzonitrile is 188.01 . The IUPAC Standard InChI is InChI=1S/C7H3Cl2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H .Chemical Reactions Analysis
In a study, soil actinobacteria were found to transform benzonitrile herbicides, including 3,5-dichloro-4-hydroxybenzonitrile, into amides . The products were isolated and identified as the corresponding substituted benzoic acids .Scientific Research Applications
Cancer Research Applications
A study by Pilon et al. (2020) involved the synthesis of a family of compounds with various benzonitrile derivatives, including 4-hydroxybenzonitrile, for potential use in cancer treatment. These compounds showed cytotoxicity in breast and colorectal cancer-derived cell lines, indicating their potential as cancer therapeutics. However, the study specifically notes that the hydroxylated compounds (like 4-hydroxybenzonitrile) might act through an alternative mode of action compared to others in the family (Pilon et al., 2020).
Mechanism of Action
Safety and Hazards
The safety data sheet for a similar compound, 2,5-Dichlorobenzoic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Similar precautions should be taken when handling 2,5-Dichloro-4-hydroxybenzonitrile.
Future Directions
While specific future directions for 2,5-Dichloro-4-hydroxybenzonitrile are not mentioned in the search results, one study suggests that the conversion of the nitrile group may be the first step in the mineralization of benzonitrile herbicides . This could potentially open up new avenues for research and applications of 2,5-Dichloro-4-hydroxybenzonitrile.
properties
IUPAC Name |
2,5-dichloro-4-hydroxybenzonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2NO/c8-5-2-7(11)6(9)1-4(5)3-10/h1-2,11H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIDUSYSXQFAHHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Cl)O)Cl)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.